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1-azido-4-iodobutane HPLC purity validation
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Compound Focus: 1-Azido-4-iodobutane

CAS No.: 148759-55-1

Cat. No.: S3666346

Chemical Profile of 1-Azido-4-lodobutane

Here is the basic information available for your target compound:

Property Description
CAS Number 148759-55-1 [1]
Molecular CaHslNs [1]
Formula

Molecular Weight 225.032 g/mol [1]

Chemical Linear aliphatic chain with an azido (-Ns) group at one end and an iodo (-1) group
Structure at the other [1].

HPLC Method Development & Validation Framework

For a comprehensive purity validation guide, you would need to develop and validate a specific HPLC

method. The following workflow outlines the standard process for this task.
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(Start HPLC Method DevelopmenD

Step 1: Select HPLC Method
and Initial Conditions

Step 2: Select Initial Conditions
(Mobile Phase, Column)

(Peak Separation)

i

Step 4: Optimize System Parameters
(Flow Rate, Temperature)

[Step 3: Optimize Selectivit;j

Step 5: Method Validation

Click to download full resolution via product page

This process is governed by international guidelines (like ICH Q2(R1)) and requires testing specific
parameters [2] [3] [4]. The table below details these key validation parameters and their typical acceptance

criteria.
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Validation Parameter

Description

Typical Acceptance
Criteria

Specificity/Selectivity

Linearity & Range

Accuracy

Precision

Limit of Detection (LOD) &

Quantitation (LOQ)

Robustness

Ability to distinguish the analyte from
impurities, degradants, or matrix components

[3] [4].

The method produces results directly
proportional to the analyte concentration in a
specific range [3] [4].

Closeness of the measured value to the true

value, often tested via recovery studies [3] [4].

Closeness of agreement between a series of
measurements. Includes repeatability (same
conditions) and intermediate precision
(different days, analysts) [3] [4].

Lowest amount of analyte that can be
detected (LOD) or quantified with accuracy
and precision (LOQ) [3] [4].

Capacity to remain unaffected by small,
deliberate variations in method parameters
(e.g., temperature, flow rate, pH) [3] [4].

Suggested Path Forward for Your Guide

Since specific data for 1-azido-4-iodobutane is not available, here are some practical steps you can take to

create your comparison guide:

No interference
observed at the
retention time of the
main peak [4].

Correlation coefficient
(R?) = 0.990 [4].

Recovery of 98-102%
for API [4].

Relative Standard
Deviation (%0RSD) <
2.0% for repeatability

[4].

LOD: Signal-to-Noise
ratio = 3. LOQ: Signal-
to-Noise ratio = 10 [4].

System suitability
criteria are met despite
variations [4].

e Consult Specialized Databases: Search for "1-azido-4-iodobutane HPLC" on scientific databases
like SciFinder or Reaxys, which may contain journal articles with detailed experimental conditions.
¢ Review Methods for Analogous Compounds: The synthesis and handling of 1-azido-4-

iodobutane are often reported in the context of "click chemistry" [5]. You can use HPLC methods
developed for other organic azides or iodo-alkanes as a starting point for your experimental design.
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e Perform a Pilot Study: Based on the general framework, you can initiate your own experiments. A
recommended starting point is a reverse-phase HPLC method using a C18 column, with a mobile
phase of acetonitrile and water, and UV detection at a suitable wavelength [2].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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